3-Methyl-2-butanethiol
3-Methyl-2-butanethiol
3-Methyl-2-butanethiol, also known as fema 3304, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 3-Methyl-2-butanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-methyl-2-butanethiol is primarily located in the membrane (predicted from logP). 3-Methyl-2-butanethiol has a beefy, meaty, and repulsive taste.
Brand Name:
Vulcanchem
CAS No.:
2084-18-6
VCID:
VC0150942
InChI:
InChI=1S/C5H12S/c1-4(2)5(3)6/h4-6H,1-3H3
SMILES:
CC(C)C(C)S
Molecular Formula:
C5H12S
Molecular Weight:
104.22 g/mol
3-Methyl-2-butanethiol
CAS No.: 2084-18-6
Reference Standards
VCID: VC0150942
Molecular Formula: C5H12S
Molecular Weight: 104.22 g/mol
| CAS No. | 2084-18-6 |
|---|---|
| Product Name | 3-Methyl-2-butanethiol |
| Molecular Formula | C5H12S |
| Molecular Weight | 104.22 g/mol |
| IUPAC Name | 3-methylbutane-2-thiol |
| Standard InChI | InChI=1S/C5H12S/c1-4(2)5(3)6/h4-6H,1-3H3 |
| Standard InChIKey | BFLXFRNPNMTTAA-UHFFFAOYSA-N |
| SMILES | CC(C)C(C)S |
| Canonical SMILES | CC(C)C(C)S |
| Density | d204 0.84 0.835-0.841 |
| Physical Description | colourless liquid with repulsive, mercaptan-like odou |
| Description | 3-Methyl-2-butanethiol, also known as fema 3304, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 3-Methyl-2-butanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-methyl-2-butanethiol is primarily located in the membrane (predicted from logP). 3-Methyl-2-butanethiol has a beefy, meaty, and repulsive taste. |
| Solubility | insoluble in water, miscible with alcohol and ethe |
| Synonyms | 3-Methylbutane-2-thiol |
| PubChem Compound | 519823 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume